Cas no 1337250-86-8 (ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 1337250-86-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6199419
• PubChem ID: 129970675
• Update Time: 2025-05-20

ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• EN300-11720684
• 1337250-86-8

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)11-7-3-6-10-9(11)5-4-8-12(10)14/h3,6-7,12H,2,4-5,8,14H2,1H3
• InChI Key： ZPIGUWWMKNZEEU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2=C1CCCC2N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Ethyl 5-Amino-5,6,7,8-Tetrahydronaphthalene-1-Carboxylate: A Comprehensive Overview

Ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is a compound with the CAS number 1337250-86-8. This compound belongs to the class of tetralin derivatives, which are known for their unique chemical properties and diverse applications in various fields. The structure of ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate consists of a tetralin (tetrahydronaphthalene) ring system with an amino group at the 5-position and an ethyl ester group at the 1-position. These functional groups make it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of naphthalene derivatives followed by hydrogenation to form the tetralin system. The introduction of the amino group at the 5-position can be achieved through nucleophilic substitution or reductive amination reactions. The esterification step to introduce the ethyl group at the 1-position is usually performed using carboxylic acids and alcohols under acidic or enzymatic conditions.

Recent studies have highlighted the potential of ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate as a precursor for bioactive compounds. For instance, researchers have explored its use in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders. The tetralin framework provides a rigid structure that can be further modified to enhance bioavailability and potency. Additionally, the amino group at the 5-position allows for further functionalization through reactions such as amidation or alkylation.

In terms of applications in materials science, ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has shown promise as a building block for advanced materials such as polymers and liquid crystals. Its aromatic system contributes to high thermal stability and mechanical strength when incorporated into polymer matrices. Furthermore, its ester functionality can be utilized to create cross-linked networks or self-healing materials through reversible covalent bonds.

From an environmental perspective, ethyl 5-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, this compound can undergo microbial degradation without releasing harmful byproducts. This makes it a sustainable choice for industries seeking to reduce their environmental footprint while maintaining high performance standards.

Looking ahead, advancements in synthetic chemistry are expected to further expand the utility of ethyl 5-amino-5,6,tetrahydronaphthalene-1-carboxylate. Innovations in catalysis and green chemistry are paving the way for more efficient and scalable synthesis routes. Moreover,the integration of computational chemistry tools is enabling researchers to predict and optimize its properties for specific applications before experimental validation.

In conclusion,Ethel's unique combination of structural features makes it a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover new possibilities for this compound,it is poised to play an increasingly important role in advancing scientific and technological frontiers.